Cas no 2138389-86-1 (2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol)

• Product Name: 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol
• CAS No: 2138389-86-1
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 5796405
• PubChem ID: 165788142
• Update Time: 2025-10-06

2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-800968
• 2138389-86-1
• 2-(3,3-dimethylcyclohexyl)-4-(propylamino)butan-1-ol
• 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol

• Inchi： 1S/C15H31NO/c1-4-9-16-10-7-14(12-17)13-6-5-8-15(2,3)11-13/h13-14,16-17H,4-12H2,1-3H3
• InChI Key： DBXPYMXTHNQOJP-UHFFFAOYSA-N
• SMILES： OCC(CCNCCC)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol

Introduction to 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol (CAS No. 2138389-86-1)

2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol, with the CAS number 2138389-86-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring and a propylamino group, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol consists of a cyclohexane ring substituted with two methyl groups at the 3-position, and a butanol chain with a propylamino group attached at the 4-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic effects.

Recent studies have focused on the pharmacological properties of 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol. One notable area of research is its potential as an analgesic agent. Preliminary in vitro and in vivo studies have shown that this compound exhibits significant analgesic effects, potentially through its interaction with opioid receptors. This finding has sparked interest in further exploring its use in pain management therapies.

In addition to its analgesic properties, 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have potential applications in treating inflammatory diseases such as arthritis and other autoimmune disorders.

The pharmacokinetic profile of 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol has also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, which are important factors for its potential use as an oral medication. Additionally, the compound exhibits low toxicity and good safety margins in preclinical studies, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing to phase II and III trials to further validate its therapeutic potential.

The synthetic route for producing 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol is well-documented in the literature. The compound can be synthesized through a multi-step process involving the formation of the cyclohexane ring, introduction of the methyl groups, and subsequent attachment of the propylamino group to the butanol chain. This synthetic pathway is efficient and scalable, making it suitable for large-scale production if the compound progresses to commercialization.

In conclusion, 2-(3,3-Dimethylcyclohexyl)-4-(propylamino)butan-1-ol (CAS No. 2138389-86-1) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing clinical trials will provide crucial insights into its safety and efficacy, paving the way for potential new treatments in pain management and inflammatory diseases.